N,N'-bis(4-bromophenyl)-5-[(4-nitrobenzoyl)amino]isophthalamide

• IUPAC Name: 1-N,3-N-bis(4-bromophenyl)-5-[(4-nitrobenzoyl)amino]benzene-1,3-dicarboxamide
• InChI: InChI=1S/C27H18Br2N4O5/c28-19-3-7-21(8-4-19)30-26(35)17-13-18(27(36)31-22-9-5-20(29)6-10-22)15-23(14-17)32-25(34)16-1-11-24(12-2-16)33(37)38/h1-15H,(H,30,35)(H,31,36)(H,32,34)
• InChI Key: UTOBSCKREPUINE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC(=CC(=C2)C(=O)NC3=CC=C(C=C3)Br)C(=O)NC4=CC=C(C=C4)Br)[N+](=O)[O-]
• Molecular Formula: C27H18Br2N4O5
• Molecular Weight: 638.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the appropriate bromophenyl and nitrobenzoyl precursors. These could then be combined using standard amide bond-forming reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The bromophenyl groups would likely add significant weight to the molecule, while the nitro group could introduce some polarity.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions. The bromine atoms on the phenyl rings could be replaced via nucleophilic aromatic substitution reactions. The nitro group could be reduced to an amine, and the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of bromine atoms would likely make the compound relatively heavy and possibly volatile. The nitro and amide groups could allow for hydrogen bonding, which could influence the compound’s solubility.

Safety and Hazards

As with any chemical compound, handling “N,N’-bis(4-bromophenyl)-5-[(4-nitrobenzoyl)amino]isophthalamide” would require appropriate safety precautions. The compound could potentially be harmful if ingested or inhaled, and could cause irritation if it comes into contact with the skin or eyes.

Future Directions

The potential applications for “N,N’-bis(4-bromophenyl)-5-[(4-nitrobenzoyl)amino]isophthalamide” would likely depend on its physical and chemical properties. Compounds with similar structures are often used in the development of new pharmaceuticals, so it’s possible that this compound could have interesting biological activity.